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Compound of Interest

Compound Name: GR 205171

Cat. No.: B1217763

Get Quote

GR 205171 (Vofopitant) Disposal & Handling Guide

Executive Summary
GR 205171 (Vofopitant) is a high-affinity Neurokinin-1 (NK1) receptor antagonist.[1] In research

settings, it is frequently used as a pharmacological tool to study nociception, emesis, and as a

precursor for Positron Emission Tomography (PET) radioligands.

Due to its high biological activity and lipophilicity, GR 205171 must be treated as a hazardous

pharmaceutical waste. It cannot be discharged into municipal water systems. This guide

outlines the containment, deactivation, and disposal workflows required to maintain

environmental compliance (EPA RCRA) and laboratory safety.

Part 1: Chemical Profile & Hazard Assessment
Before initiating disposal, verify the state of your material. The disposal pathway diverges

significantly if the compound has been radiolabeled (e.g., [¹¹C]GR205171 or [¹⁸F] analogues).
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Parameter Technical Specification Operational Implication

CAS Number 146536-66-1
Use this for waste manifesting

and labeling.

Chemical Class
Piperidine / Tetrazole

derivative

Nitrogen-rich; avoid mixing

with strong oxidizers (e.g.,

Nitric Acid) to prevent

exothermic reactions.

Solubility DMSO, Ethanol (Lipophilic)
Do not use water for rinsing

spills; use ethanol or acetone.

Bioactivity Potent NK1 Antagonist

Biologically active at

nanomolar concentrations.

Prevent aerosolization.[2]

RCRA Status
Non-Acute Hazardous

(typically)

Not P-listed, but falls under

"Pharmaceutically Active

Waste"—Strict Sewer Ban

applies.

CRITICAL WARNING – RADIOLIGANDS: If your GR 205171 is radiolabeled (e.g., for PET

studies), STOP. You must follow your institution's Radiation Safety Office (RSO) protocols. The

chemical hazards below are secondary to the radiological half-life decay requirements.

Part 2: Pre-Disposal Stabilization (The "Bench"
Protocol)
Objective: Secure the compound immediately after experimental use to prevent cross-

contamination or environmental release.

Solid Waste (Powder, Contaminated Consumables)
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Weighing Boats/Spatulas: Do not wash. Place directly into a dedicated solid hazardous

waste bag (clear or yellow, depending on facility codes).

Spill Cleanup:

Cover spill with an absorbent pad.

Wet the pad slightly with Ethanol (70%+) to solubilize and lift the lipophilic compound.

Wipe the area 3 times.

Dispose of all pads and gloves as Solid Hazardous Waste.

Liquid Waste (Mother Liquor, Cell Media)
Solvent Compatibility: GR 205171 is often dissolved in DMSO or Ethanol. Ensure your liquid

waste carboy is rated for organic solvents (HDPE or Glass).

Segregation:

Correct: Mix with other non-halogenated organic solvents (Methanol, Acetone).

Incorrect: Do not mix with aqueous acidic waste or oxidizers.

Part 3: The Disposal Workflow (Step-by-Step)
This protocol utilizes a Self-Validating System: At each step, a physical check prevents the user

from proceeding incorrectly.

Step 1: Classification & Labeling
Action: Attach a hazardous waste tag before adding waste.

Validation: The tag must explicitly list:

"GR 205171 (Vofopitant)"[1]

"Neurokinin-1 Antagonist"[1][3][4][5][6]
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Solvent composition (e.g., "99% DMSO, <1% GR 205171")

Hazard Checkbox: Toxic / Irritant

Step 2: Containment
Action: Transfer liquid waste into a screw-top HDPE container (Jerrycan).

Validation: "The Inversion Test." Once closed, wipe the threads, invert the container for 10

seconds. If any drop appears, replace the cap. Never funnel waste into an open beaker for

long-term storage.

Step 3: Aggregation & Storage
Action: Place the container in Secondary Containment (a tray capable of holding 110% of the

volume).

Validation: Ensure the tray is dry. If liquid is present in the tray, the primary container has

failed.

Step 4: Final Disposal (Incineration)
Action: Hand over to EHS/Waste Management contractor.

Requirement: This compound must undergo High-Temperature Incineration.

Why? Biological receptor antagonists are stable structures. Landfilling can lead to leaching

into groundwater, affecting local wildlife (endocrine/neuro-disruption). Incineration ensures

complete thermal destruction of the tetrazole and piperidine rings.

Part 4: Decision Logic Visualization
The following diagram illustrates the critical decision points for disposing of GR 205171,

ensuring no "sewering" occurs.
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Figure 1: Decision tree for GR 205171 waste stream management, prioritizing radiological

checks and incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GR 205171 proper disposal procedures]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1217763/docs#gr-
205171-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1217763/docs#gr-205171-proper-disposal-procedures
https://www.benchchem.com/product/b1217763/docs#gr-205171-proper-disposal-procedures
https://www.benchchem.com/product/b1217763/docs#gr-205171-proper-disposal-procedures
https://www.benchchem.com/product/b1217763?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

